cis-Entacapone-3’-sulfate Sodium Salt
cis-Entacapone-3’-sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
158069-74-0
VCID:
VC0122694
InChI:
InChI=1S/C14H15N3O8S/c1-3-16(4-2)14(19)10(8-15)5-9-6-11(17(20)21)13(18)12(7-9)25-26(22,23)24/h5-7,18H,3-4H2,1-2H3,(H,22,23,24)/b10-5-
SMILES:
CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OS(=O)(=O)O)O)[N+](=O)[O-])C#N
Molecular Formula:
C14H15N3O8S
Molecular Weight:
385.347
cis-Entacapone-3’-sulfate Sodium Salt
CAS No.: 158069-74-0
Reference Standards
VCID: VC0122694
Molecular Formula: C14H15N3O8S
Molecular Weight: 385.347
| CAS No. | 158069-74-0 |
|---|---|
| Product Name | cis-Entacapone-3’-sulfate Sodium Salt |
| Molecular Formula | C14H15N3O8S |
| Molecular Weight | 385.347 |
| IUPAC Name | [5-[(Z)-2-cyano-3-(diethylamino)-3-oxoprop-1-enyl]-2-hydroxy-3-nitrophenyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C14H15N3O8S/c1-3-16(4-2)14(19)10(8-15)5-9-6-11(17(20)21)13(18)12(7-9)25-26(22,23)24/h5-7,18H,3-4H2,1-2H3,(H,22,23,24)/b10-5- |
| Standard InChIKey | ICZFYESLPUXBQL-YHYXMXQVSA-N |
| SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OS(=O)(=O)O)O)[N+](=O)[O-])C#N |
| Synonyms | (Z)-2-Cyano-N,N-diethyl-3-[4-hydroxy-3-nitro-5-(sulfooxy)phenyl]-2-propenamide Sodium Salt; |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume